Cas no 1803926-84-2 (4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1803926-84-2
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4910893
• Update Time: 2025-10-25

4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-1-4-3-15-7(16-8(10,11)12)5(2-13)6(4)14/h3H,1H2,(H2,14,15)
• InChI Key： JEXMEPUOGYQHCK-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(C#N)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine

Comprehensive Guide to 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803926-84-2)

4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803926-84-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a fluoromethyl group and a trifluoromethoxy substituent. Its molecular formula is C₈H₅F₄N₃O, and it has a molecular weight of 235.14 g/mol. The presence of multiple functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's amino and cyano groups contribute to its reactivity, enabling it to participate in various chemical transformations. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antiviral agents. Recent studies have explored its role in targeting enzymes involved in inflammatory pathways, making it relevant to autoimmune disease research. Additionally, its fluorinated moieties enhance metabolic stability, a critical factor in medicinal chemistry.

In the agrochemical sector, 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine has shown promise as a precursor for crop protection agents. Its structural motifs are similar to those found in commercial pesticides, suggesting potential applications in pest resistance management. The compound's trifluoromethoxy group, in particular, is known to improve lipophilicity, which can enhance penetration through insect cuticles.

From a synthetic perspective, this compound is typically prepared via multistep organic synthesis, involving nucleophilic substitution and cyclization reactions. Its purity and stability are critical for downstream applications, and advanced analytical techniques like HPLC and NMR spectroscopy are employed for quality control. Given the growing demand for fluorinated compounds in life sciences, CAS No. 1803926-84-2 has garnered attention from both academia and industry.

Market trends indicate a rising interest in pyridine-based intermediates, driven by their utility in high-value pharmaceuticals. The compound's unique substitution pattern aligns with current research priorities, such as the development of next-generation therapeutics for oncology and infectious diseases. Furthermore, its compatibility with green chemistry principles makes it an attractive candidate for sustainable manufacturing processes.

For researchers seeking custom synthesis or bulk quantities of 4-Amino-3-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine, it is essential to collaborate with reputable suppliers who adhere to GMP standards. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and material science.

In summary, CAS No. 1803926-84-2 represents a cutting-edge chemical entity with multifaceted applications. Its combination of fluorine atoms and heterocyclic architecture offers unparalleled opportunities for innovation. Whether you're investigating its biological activity or optimizing synthetic routes, this compound is a valuable asset for modern research.